Cas no 2228424-34-6 (1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine)

1-(4-Ethylphenyl)-4,4-difluorocyclohexan-1-amine is a fluorinated cyclohexylamine derivative with potential applications in pharmaceutical and agrochemical research. The presence of a 4-ethylphenyl group enhances lipophilicity, while the 4,4-difluorocyclohexyl moiety contributes to conformational rigidity and metabolic stability. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders or enzyme inhibition. The difluorination at the 4-position of the cyclohexane ring can influence electronic and steric properties, potentially improving binding affinity and selectivity. Its structural features make it a candidate for further derivatization in medicinal chemistry programs.
1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine structure
2228424-34-6 structure
Product Name:1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine
CAS No:2228424-34-6
MF:C14H19F2N
MW:239.304170846939
CID:5953547
PubChem ID:165701903
Update Time:2025-09-28

1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine
    • 2228424-34-6
    • EN300-1946518
    • Inchi: 1S/C14H19F2N/c1-2-11-3-5-12(6-4-11)13(17)7-9-14(15,16)10-8-13/h3-6H,2,7-10,17H2,1H3
    • InChI Key: CEQRWXKTLNDDCM-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=CC(CC)=CC=2)(CC1)N)F

Computed Properties

  • Exact Mass: 239.14855593g/mol
  • Monoisotopic Mass: 239.14855593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine Pricemore >>

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Additional information on 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2228424-34-6 and Product Name: 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine

The compound with the CAS number 2228424-34-6 and the product name 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both aromatic and fluorinated substituents in its structure imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. Fluorine substitution is a well-established strategy in medicinal chemistry, as it can enhance metabolic stability, binding affinity, and overall pharmacological activity. The compound 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine exemplifies this trend, with its two fluorine atoms strategically positioned to modulate its interactions with biological targets.

The structural motif of 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and an amine group at the 1-position. The ethylphenyl group attached to the cyclohexane ring introduces a degree of conformational flexibility, which can be exploited to optimize binding interactions within biological systems. This structural feature makes it particularly interesting for designing molecules with enhanced selectivity and reduced off-target effects.

Recent studies have highlighted the importance of fluorinated amine derivatives in drug discovery. Amine groups are common pharmacophores in many active pharmaceutical ingredients (APIs), and their fluorination can lead to improved pharmacokinetic profiles. The compound 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine is no exception, as its fluorinated amine moiety may contribute to enhanced solubility and bioavailability.

The synthesis of 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of fluorine atoms into the cyclohexane ring and the subsequent functionalization of the amine group. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, may be employed to achieve these transformations efficiently.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, small molecules are often designed by linking multiple pharmacophoric units together to create highly potent and selective agents. The structural features of 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine, including its aromatic ring and fluorinated substituents, make it an ideal candidate for such combinatorial chemistry approaches.

Current research in medicinal chemistry is increasingly focused on developing molecules that can modulate protein-protein interactions (PPIs). PPIs play a crucial role in many biological pathways, making them attractive targets for therapeutic intervention. The compound 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine has shown promise in preliminary studies as a modulator of certain PPIs due to its ability to interact with specific amino acid residues within protein binding pockets.

The impact of fluorination on the electronic properties of organic molecules cannot be overstated. Fluorine atoms are highly electronegative elements that can significantly alter the charge distribution within a molecule. This effect can be exploited to fine-tune the binding affinity and selectivity of drug candidates. In the case of 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine, the presence of two fluorine atoms at the 4-position likely contributes to enhanced binding interactions with biological targets.

Computational modeling and molecular dynamics simulations have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how small molecules will interact with biological targets at an atomic level. The compound 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine has been subjected to rigorous computational studies to elucidate its binding mode within various protein targets. These studies have provided valuable insights into how structural modifications can be made to improve its pharmacological properties.

The future prospects for 1-(4-ethylphenyl)-4,4-difluorocyclohexan-1-amine are bright, with ongoing research aimed at exploring its potential in various therapeutic areas. Its unique structural features make it a versatile scaffold for designing novel drug candidates with improved efficacy and safety profiles. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

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